Cas no 2093965-97-8 (3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide)

• Product Name: 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide
• CAS No: 2093965-97-8
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 6164049
• PubChem ID: 136581944
• Update Time: 2025-07-20

3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-Chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]prop-2-enamide
• EN300-26610482
• AKOS034807210
• Z2062582970
• 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide
• 2093965-97-8

• Inchi： 1S/C18H18ClN3O2/c1-22(17(23)5-4-13-6-9-21-16(19)11-13)15-7-10-24-18(15)14-3-2-8-20-12-14/h2-6,8-9,11-12,15,18H,7,10H2,1H3/b5-4+/t15-,18+/m0/s1
• InChI Key： NQLUMIRVKYXDIF-PUBSZHEZSA-N
• SMILES： ClC1C=C(C=CN=1)/C=C/C(N(C)[C@H]1CCO[C@@H]1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 343.1087545g/mol
• Monoisotopic Mass: 343.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide

Introduction to 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide (CAS No. 2093965-97-8)

3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2093965-97-8, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a combination of heterocyclic rings and functional groups that contribute to its distinct chemical and biological properties. The presence of a chloropyridine moiety at the 2-position and a pyridine ring at the 3-position of the oxolane ring enhances its interaction with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique stereochemistry of the (2R,3S)-2-(pyridin-3-yl)oxolan group in this compound adds an additional layer of complexity, which can be exploited to achieve high selectivity and efficacy in therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors involved in disease processes. For instance, research has indicated that modifications to the N-methyl group and the oxolane ring can significantly alter the pharmacokinetic properties, potentially improving bioavailability and target engagement.

The synthesis of 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and catalytic asymmetric synthesis, have been employed to ensure the correct configuration of the stereocenters. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the capabilities of modern chemical synthesis in producing complex organic compounds.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may have applications in areas such as oncology, inflammation, and central nervous system disorders. The ability to fine-tune its structure to optimize biological activity is a key focus of ongoing research. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with improved potency and reduced side effects.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule interacts with biological targets at the atomic level. These computational studies are complemented by experimental approaches, such as X-ray crystallography and NMR spectroscopy, which help confirm the structural integrity and conformational preferences of the molecule.

In conclusion, 3-(2-chloropyridin-4-yl)-N-methyl-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]prop-2-enamide (CAS No. 2093965-97-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to novel therapeutic strategies in medicine.